N-(2-fluorophenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: N-(2-fluorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• InChI: InChI=1S/C17H15FN4O2/c18-13-7-2-4-9-15(13)19-16(23)10-5-11-22-17(24)12-6-1-3-8-14(12)20-21-22/h1-4,6-9H,5,10-11H2,(H,19,23)
• InChI Key: DQAZYHMDLZHCSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H15FN4O2
• DSSTOX Substance ID: DTXSID701182575
• Molecular Weight: 326.32 g/mol
• CAS RN: 880812-27-1

Description

N-(2-fluorophenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide, referred to as NFBT, is a novel compound that has been the subject of recent scientific research. It is a small molecule that is made up of a heterocyclic amide and a fluorophenyl group. NFBT has been studied for its potential applications in various scientific fields, including synthetic chemistry, medicinal chemistry, and pharmacology.

Scientific Research Applications

NFBT has been studied for its potential applications in various scientific fields. In synthetic chemistry, NFBT can be used as a building block for the synthesis of other compounds. In medicinal chemistry, NFBT has been studied for its potential use as a drug candidate. In pharmacology, NFBT has been studied for its potential use as a ligand for targeting specific proteins in the body.

Mechanism of Action

The mechanism of action of NFBT is not fully understood. However, it is believed that NFBT binds to specific proteins in the body, which can then lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of NFBT are not fully understood. However, it has been suggested that NFBT may have anti-inflammatory, anti-oxidative, and anti-tumor effects in the body.

Advantages and Limitations for Lab Experiments

The advantages of using NFBT for lab experiments include its availability and low cost. The limitations of using NFBT for lab experiments include its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for NFBT research. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in synthetic chemistry, medicinal chemistry, and pharmacology. Additionally, further research could be conducted into its potential use as a drug candidate and its potential use as a ligand for targeting specific proteins in the body. Finally, further research could be conducted into the synthesis of NFBT and its potential use as a building block for the synthesis of other compounds.

Synthesis Methods

NFBT can be synthesized via a multi-step process. The first step involves the reaction of 4-fluorobenzene-1-sulfonyl chloride with 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-amine to form 4-fluorobenzene-1-sulfonyl-3,4-dihydro-1,2,3-benzotriazin-3-amine. This reaction is conducted in a solvent such as dichloromethane. The second step involves the reaction of 4-fluorobenzene-1-sulfonyl-3,4-dihydro-1,2,3-benzotriazin-3-amine with butanamide to form N-(2-fluorophenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide. This reaction is conducted in a solvent such as dimethylformamide.